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Compound of Interest

Compound Name: DL-Valine-d8

Cat. No.: B1590158

In-Depth Technical Guide: DL-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number and safety data
for DL-Valine-d8, a deuterated form of the essential amino acid valine. This document is
intended to serve as a core resource for laboratory and research professionals.

Chemical Identification
The CAS number for DL-Valine-d8 is 203784-63-8[1][2][3][4][5].

Identifier Value

Chemical Name DL-Valine-2,3,4,4,4,4',4',4'-d8
DL-Valine-2,3,4,4,4,5,5,5-d8, (+)-0-

Synonyms e . .
Aminoisovaleric acid-d8

Molecular Formula CsHsDsNO:z

Molecular Weight 125.20 g/mol

Physicochemical Properties

The following table summarizes the key physical and chemical properties of DL-Valine-d8.
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Property Value

Physical State Solid

Appearance White to Off-White Solid
Melting Point 295 °C (subl.) (lit.)
Isotopic Purity >98 atom % D

Assay >99% (CP)

Storage Temperature Room temperature

Safety Data Sheet (SDS) Summary

The following information is a summary of the safety data for DL-Valine-d8, primarily sourced
from the Safety Data Sheet provided by Cambridge Isotope Laboratories.

Hazard Identification

DL-Valine-d8 is not classified as a hazardous substance according to Regulation (EC) No.
1272/2008. However, it is recommended to handle it with care, following good industrial
hygiene and safety practices.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage

o Handling: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at
places where dust is formed. Normal measures for preventive fire protection.

o Storage: Store in a cool, dry place away from light and moisture. Keep the container tightly
closed in a dry and well-ventilated place.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Safety glasses with side-shields conforming to EN166. Use equipment
for eye protection tested and approved under appropriate government standards such as
NIOSH (US) or EN 166(EU).

» Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands.

o Respiratory Protection: Where risk assessment shows air-purifying respirators are
appropriate use a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator
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cartridges as a backup to engineering controls. If the respirator is the sole means of
protection, use a full-face supplied air respirator.

o Body Protection: Complete suit protecting against chemicals. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.

Experimental Protocols and Methodologies

Currently, there are no standardized, publicly available experimental protocols specifically
detailing the use of DL-Valine-d8. Its primary application is as an internal standard in mass
spectrometry-based applications, such as in metabolomics and pharmacokinetic studies, for
the quantification of unlabeled valine. The exact methodology will be highly dependent on the
specific experimental design, instrumentation, and analytical goals.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a generalized workflow for the assessment and
implementation of safety protocols when handling a chemical substance like DL-Valine-d8 in a
research environment.
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Chemical Safety Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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